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Compound of Interest

Compound Name: Dilaurylglycerosulfate

Cat. No.: B12421066

Disclaimer: A specific Safety Data Sheet (SDS) for Dilaurylglycerosulfate (CAS No. 99387-
94-7) is not readily available. This guidance is based on the safety profile of a structurally
similar compound, Sodium Dodecyl Sulfate (SDS), also known as Sodium Lauryl Sulfate (SLS).
It is imperative to handle Dilaurylglycerosulfate with the assumption that it presents similar
hazards. Always consult with your institution's Environmental Health and Safety (EHS)
department for specific handling and disposal protocols.

This document provides procedural guidance for researchers, scientists, and drug development
professionals on the safe handling and disposal of Dilaurylglycerosulfate.

Immediate Safety and Personal Protective
Equipment (PPE)

Dilaurylglycerosulfate is presumed to be a fine, white powder. Based on the data for Sodium
Dodecyl Sulfate, it should be treated as a substance that is harmful if swallowed or inhaled,
causes skin irritation, and can cause serious eye damage.[1][2][3]

Personal Protective Equipment (PPE) Requirements
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Protection Type

Required PPE

Specifications and
Rationale

Eye Protection

Tightly fitting safety goggles or
a face shield.[1][4]

Protects against airborne dust
particles and potential
splashes. Standard safety

glasses are not sufficient.

Hand Protection

Nitrile rubber gloves.[5]

Gloves must be inspected
before use. Use proper glove
removal technique to avoid
skin contact. Breakthrough
time for nitrile rubber is greater
than 480 minutes for SDS.[5]

Skin and Body Protection

Lab coat, long-sleeved

clothing, and an apron.[5][6]

Prevents skin contact with the

powder.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with a particulate
filter (P2 or equivalent) should
be used when dust formation
is likely.[5][7]

Necessary when handling the
powder outside of a fume hood

or in case of a spill.

Operational Plan: Handling and Storage
Engineering Controls:

o Work in a well-ventilated area, preferably within a certified laboratory chemical fume hood,

especially when weighing or transferring the powder.[8]

o Use explosion-proof electrical, ventilating, and lighting equipment as fine dust can form

explosive mixtures with air.[1][6]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4]

Safe Handling Practices:
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Avoid generating dust.[4][6][9]

Storage:

Ground/bond container and receiving equipment to prevent static discharge.[1]
Do not eat, drink, or smoke in the handling area.[3][7]

Wash hands thoroughly after handling and before breaks.[1][7][9]

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][6][7]

 Recommended storage temperature is between 15-25 °C.[7]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][5]

» Store away from incompatible materials such as strong oxidizing agents.[4][7]

First Aid Measures

Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for at
least 15 minutes, holding the eyelids open.[4][7]
Remove contact lenses if present and easy to
do.[3][7] Seek immediate medical attention from

an ophthalmologist.[2][3]

Skin Contact

Take off immediately all contaminated clothing.
[3] Wash the affected area with plenty of soap
and water.[1][3][7] If skin irritation occurs, get

medical advice/attention.[3]

Remove the person to fresh air and keep them

comfortable for breathing.[1] If not breathing,

Inhalation ) o o
give artificial respiration.[4] Call a POISON
CENTER or doctor if you feel unwell.[1]
Rinse mouth with water.[1][4][7] Do NOT induce
Ingestion vomiting.[9] Call a POISON CENTER or doctor

if you feel unwell.[1][3][4]
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Accidental Release and Disposal Plan
Spill Response:

o Small Spills: If you are trained and it is safe to do so, clean up small spills (those that can be
cleaned up in 10 minutes) using appropriate PPE.[8][10] Sweep or vacuum up the spillage
and collect it in a suitable, labeled container for disposal.[11] Avoid generating dust.

o Large Spills: For large spills, evacuate the area immediately, secure the location, and contact
your institution's EHS department or emergency services.[3][10]

Disposal Plan:

o Dispose of Dilaurylglycerosulfate waste as hazardous chemical waste.[8][11]
o Collect waste in a clearly labeled, compatible, and sealed container.
e Do not dispose of down the drain or as regular trash.[11]

» Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's EHS department for specific disposal procedures.[8]

Quantitative Data for Sodium Dodecyl Sulfate (as a
proxy for Dilaurylglycerosulfate)

Parameter Value Source
pH 8.5 - 10 (1% aqueous solution)  [5][11]
Melting Point 206 °C/402.8 °F [11]
Flash Point > 150 °C /> 302 °F [11]
Autoignition Temperature 310.5°C/590.9 °F [5]
Solubility in Water Soluble [11]

Experimental Workflow: Handling and Disposal of
Dilaurylglycerosulfate
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Workflow for Handling and Disposal of Dilaurylglycerosulfate
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Caption: Workflow for the safe handling and disposal of Dilaurylglycerosulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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